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Compound of Interest

Compound Name: 6,7-Dihydroneridienone A

Cat. No.: B118875 Get Quote

6,7-Dihydroneridienone A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Core Molecular Data
6,7-Dihydroneridienone A is a steroid compound isolated from plant species of the Tithonia

genus, notably Tithonia diversifolia and Tithonia suffruticosa.[1] Its fundamental molecular

characteristics are summarized in the table below.

Property Value

Molecular Formula C₂₁H₂₈O₃

Molecular Weight 328.45 g/mol

CAS Number 72959-46-7

Class Steroid

Biological Context and Therapeutic Potential
While 6,7-Dihydroneridienone A has been identified and isolated, there is a notable scarcity

of in-depth research into its specific biological activities and mechanisms of action in publicly

accessible scientific literature. The plants from which it is derived, particularly Tithonia

diversifolia, have a history of use in traditional medicine for treating a variety of ailments.
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Modern research into Tithonia diversifolia has revealed a range of biological activities, including

anti-inflammatory, antimicrobial, and antimalarial properties. However, these effects are often

attributed to other classes of compounds present in the plant, such as sesquiterpene lactones.

The specific contribution of 6,7-Dihydroneridienone A to the overall therapeutic profile of

Tithonia extracts remains an area for future investigation. As a steroid, it may possess

functionalities that could be of interest in various therapeutic areas, but without dedicated

studies, its potential remains speculative.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 6,7-Dihydroneridienone A are

not currently available in the public domain. Further research would be required to establish

methodologies for assessing its efficacy and safety. Such research would likely involve:

In vitro assays: To screen for activity against various cell lines (e.g., cancer cell lines,

immune cells) and to determine potential mechanisms of action.

In vivo studies: To evaluate the compound's effects in animal models of disease, assessing

its pharmacokinetics, pharmacodynamics, and toxicity.

Signaling Pathways and Logical Relationships
Due to the lack of research on the specific biological targets and mechanisms of action of 6,7-
Dihydroneridienone A, no signaling pathways directly involving this molecule have been

elucidated.

To illustrate a hypothetical experimental workflow for future investigation of this compound, the

following logical diagram is provided.
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Caption: A logical workflow for the future investigation of 6,7-Dihydroneridienone A.

Conclusion
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6,7-Dihydroneridienone A represents a structurally characterized natural product with an as-

yet unexplored biological and therapeutic potential. The lack of available data highlights a

significant opportunity for researchers in natural product chemistry and drug discovery to

undertake novel investigations into this steroid. Future studies are essential to determine if 6,7-
Dihydroneridienone A possesses valuable pharmacological properties that could be

developed for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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